Cas no 1000577-60-5 (2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile)

2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile structure

1000577-60-5 structure

Product Name:2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile

CAS No:1000577-60-5

MF:C₇H₃BrClFN₂

MW:249.467522859573

CID:3157527

PubChem ID:26598329

Update Time:2025-04-21

2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile
- AKOS027385734
- 1000577-60-5
- FS-6264
- MDL： MFCD09800806
- Inchi： 1S/C7H3BrClFN2/c8-4-1-5(9)7(12)3(2-11)6(4)10/h1H,12H2
- InChI Key： IRFNZWZNSTWZMB-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C#N)C=1F)N)Cl

Computed Properties

Exact Mass: 247.91522Da
Monoisotopic Mass: 247.91522Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 49.8Å²

2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	035142-1g	2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile	1000577-60-5	93%	1g	￡155.00	2022-03-01
Fluorochem	035142-5g	2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile	1000577-60-5	93%	5g	￡767.00	2022-03-01
Fluorochem	035142-25g	2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile	1000577-60-5	93%	25g	￡2344.00	2022-03-01
eNovation Chemicals LLC	Y1255992-1g	2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile	1000577-60-5	93%	1g	$550	2024-06-05
eNovation Chemicals LLC	Y1255992-5g	2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile	1000577-60-5	93%	5g	$1675	2024-06-05
eNovation Chemicals LLC	Y1255992-25g	2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile	1000577-60-5	93%	25g	$6020	2024-06-05
1PlusChem	1P01FAO1-250mg	2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile	1000577-60-5	93%	250mg	$125.00	2023-12-27
1PlusChem	1P01FAO1-1g	2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile	1000577-60-5	93%	1g	$336.00	2023-12-27
1PlusChem	1P01FAO1-5g	2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile	1000577-60-5	93%	5g	$1106.00	2023-12-27
1PlusChem	1P01FAO1-25g	2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile	1000577-60-5	93%	25g	$4032.00	2023-12-27

2-Amino-5-bromo-3-chloro-6-fluorobenzonitrile Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

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